4-(4,5-dimethyl-1H-imidazol-1-yl)-6-[4-(4-ethylbenzoyl)-1-piperazinyl]-2-methylpyrimidine

• IUPAC Name: [4-[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-(4-ethylphenyl)methanone
• InChI: InChI=1S/C23H28N6O/c1-5-19-6-8-20(9-7-19)23(30)28-12-10-27(11-13-28)21-14-22(26-18(4)25-21)29-15-24-16(2)17(29)3/h6-9,14-15H,5,10-13H2,1-4H3
• InChI Key: YPPPMHBUGQIBEB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=NC(=C3)N4C=NC(=C4C)C)C
• Molecular Formula: C23H28N6O
• Molecular Weight: 404.5 g/mol

Description

Imidazoles and pyrimidines are key components in many functional molecules used in a variety of everyday applications. The compound you mentioned seems to be a complex organic molecule that contains these heterocycles.

Synthesis Analysis

The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. A common method for synthesizing trisubstituted imidazoles involves heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Imidazoles are known to participate in a variety of reactions, including those catalyzed by copper and zinc.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Imidazoles generally have good stability and are key components in many functional molecules.

Future Directions

The future directions in the field of imidazole synthesis involve the development of more efficient and environmentally friendly synthesis methods. This could potentially lead to the discovery of new compounds with useful properties.